Cas no 1998701-05-5 ((2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid)

• Product Name: (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid
• CAS No: 1998701-05-5
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• MDL: MFCD30475852
• CID: 5142515
• PubChem ID: 73897944
• Update Time: 2025-10-16

(2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-acetamido-3-(2-bromophenyl)propanoic acid
• (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid
• D-Phenylalanine, N-acetyl-2-bromo-
• Ac-D-Phe(2-Br)-OH

• MDL： MFCD30475852
• Inchi： 1S/C11H12BrNO3/c1-7(14)13-10(11(15)16)6-8-4-2-3-5-9(8)12/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)/t10-/m1/s1
• InChI Key： GNQCQGMGPLISBV-SNVBAGLBSA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC=C1Br)NC(C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid

Research Brief on (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid (CAS: 1998701-05-5): Recent Advances and Applications

In recent years, (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid (CAS: 1998701-05-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This chiral molecule, characterized by its bromophenyl and acetamido functional groups, has shown promising potential in various therapeutic applications, including as a building block for drug development and as a modulator of biological pathways. The compound's unique structural features and stereochemistry make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid. The researchers employed an asymmetric synthesis approach to achieve high enantiomeric purity, which is critical for its pharmacological activity. The study highlighted the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways, suggesting its applicability in treating chronic inflammatory diseases. The findings underscore the importance of stereochemistry in drug design, as the (R)-enantiomer exhibited significantly higher activity compared to its (S)-counterpart.

Another noteworthy development comes from a 2023 study in ACS Chemical Biology, which investigated the compound's interaction with protein targets. Using X-ray crystallography and molecular docking simulations, the researchers elucidated the binding mode of (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid with a key enzyme implicated in neurodegenerative disorders. The study revealed that the bromophenyl moiety plays a crucial role in stabilizing the protein-ligand complex, while the acetamido group facilitates hydrogen bonding interactions. These insights provide a foundation for the rational design of derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid has also been explored in the context of chemical biology tools. A recent preprint on bioRxiv described its use as a fluorescent probe for imaging specific cellular processes. The compound's ability to penetrate cell membranes and its compatibility with live-cell imaging techniques make it a versatile tool for studying intracellular dynamics. This application opens new avenues for understanding disease mechanisms at the molecular level.

Despite these advancements, challenges remain in the large-scale production and optimization of (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Recent efforts have focused on biocatalytic approaches, leveraging engineered enzymes to streamline synthesis and improve sustainability. These innovations are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, (2R)-3-(2-bromophenyl)-2-acetamidopropanoic acid (CAS: 1998701-05-5) represents a compelling case study in the intersection of chemical synthesis and biological application. Its diverse roles—from therapeutic agent to research tool—highlight the compound's versatility and the importance of continued investigation. Future research directions may include the development of novel derivatives, exploration of additional biological targets, and optimization of synthetic protocols to meet the growing demand for this valuable molecule.